Thiophene, 3-(pentyloxy)-
Overview
Description
Thiophene, 3-(pentyloxy)-, also known as PTO, is an organic compound that belongs to the class of heterocyclic compounds known as thiophenes. Thiophenes are widely used in the pharmaceutical industry due to their unique properties, including their ability to act as electron donors and acceptors. PTO is a synthetic compound that has been extensively studied for its potential applications in various scientific fields.
Scientific Research Applications
Photovoltaic Applications
Thiophene derivatives, such as Poly(3-hexylthiophene) (P3HT), are prominently used in the field of organic photovoltaics due to their semiconducting properties. Studies have shown that the photochemical and thermal stability of P3HT under ambient atmosphere is relatively poor, which affects the longevity of solar cells incorporating this material. The degradation of P3HT involves the radical oxidation of side chains and the subsequent degradation of the thiophene rings, leading to a loss of π-conjugation and bleaching of the sample (Manceau et al., 2009).
Electronic and Optoelectronic Devices
Thiophene-based materials, including those with pentyloxy substitutions, are investigated for their use in electronic and optoelectronic devices due to their semiconductor and fluorescent properties. These materials have been applied in the fabrication of devices ranging from electronics to the selective detection of biopolymers (Barbarella et al., 2005).
Enhancing Solid-State Emission
Postfunctionalization techniques applied to polythiophenes, including modifications with pentyloxy groups, can systematically study the effects of functional groups on the optical and photophysical properties. Such modifications can lead to significant enhancements in solid-state emission, which is crucial for applications in light-emitting devices (Li et al., 2002).
Stability in Polymer Solar Cells
The stability of polythiophene thin films, crucial for the longevity of polymer solar cells, is significantly influenced by processing and intrinsic polymer parameters such as molecular weight and crystallinity. Understanding these factors is essential for improving the design and lifetime of polymer solar cells (Madsen et al., 2012).
Functionalization for Diverse Applications
Functional polythiophenes bearing hydroxyethyl groups, which could include pentyloxy derivatives, have been synthesized to explore how functionalization affects their physical and chemical properties. Such functionalized polythiophenes exhibit improved solubility and conductivity, expanding their potential applications (Kim et al., 2006).
properties
IUPAC Name |
3-pentoxythiophene | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14OS/c1-2-3-4-6-10-9-5-7-11-8-9/h5,7-8H,2-4,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJAURUMTVMVSGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CSC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70477881 | |
Record name | Thiophene, 3-(pentyloxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70477881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
148855-96-3 | |
Record name | Thiophene, 3-(pentyloxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70477881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.